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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational integrity. Tanax, a

euthanasia solution containing tricaine methanesulfonate and sodium pentobarbital, requires

stringent disposal protocols due to its composition as a U.S. Drug Enforcement Administration

(DEA) Schedule III controlled substance. Adherence to these procedures is essential not only

for regulatory compliance but also for the safety of personnel and the environment.

This guide provides a comprehensive, step-by-step approach to the proper disposal of Tanax,

addressing immediate safety and logistical considerations.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult your institution's

Environmental Health and Safety (EHS) office. They can provide specific guidance based on

local, state, and federal regulations.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling Tanax.

Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

Lab Coat: A lab coat or apron should be worn to protect from contamination.

Ventilation:
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Handle Tanax in a well-ventilated area. If weighing or preparing solutions from a powdered

form, the use of a fume hood is recommended to prevent inhalation of any aerosols.[1]

Disposal of Unused or Expired Tanax Solution
Due to the presence of sodium pentobarbital, Tanax is classified as a controlled substance.

This dictates a disposal pathway that is significantly more regulated than for its other

components alone.

Key Disposal Steps:

Contact EHS: Do not attempt to dispose of Tanax through standard laboratory waste

streams. Your institution's EHS department is the primary point of contact for the disposal of

controlled substances.

Segregation and Labeling:

Store unused or expired Tanax in its original, tightly sealed container.

The container must be clearly labeled as "Hazardous Waste," and the contents, including

the concentration of sodium pentobarbital and tricaine methanesulfonate, should be

clearly indicated.

Waste Pickup: Arrange for a hazardous waste pickup with your EHS office. They will ensure

the substance is transported and disposed of by a licensed hazardous waste vendor.

Record Keeping: Meticulously document the disposal of Tanax in your controlled substance

logs, as required by the DEA and your institution. This includes the date, time, volume

disposed of, and the method of disposal.

Prohibited Disposal Methods:

Do NOT pour Tanax down the sanitary sewer. While dilute solutions of tricaine

methanesulfonate alone may sometimes be disposed of in this manner with copious

amounts of water, the presence of sodium pentobarbital makes this illegal and unsafe.[1][2]

[3][4][5]

Do NOT discard Tanax in regular trash containers.
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Do NOT release Tanax into the environment, including surface water, storm drains, or soil.[1]

[3]

Disposal of Contaminated Materials
Any materials that come into direct contact with Tanax must be treated as hazardous waste.

Sharps: Needles and syringes used to administer Tanax must be placed in a designated

sharps container for hazardous waste.[2]

Empty Containers: Empty Tanax vials should be triple-rinsed with water. The rinsate should

be collected and treated as hazardous waste. Deface the label of the rinsed container before

disposing of it in a designated glass or solid waste container as advised by your EHS.[2][6]

[7]

Contaminated PPE: Gloves, absorbent pads, and other disposable materials contaminated

with Tanax should be collected in a labeled hazardous waste bag for incineration.

Disposal of Animal Carcasses
Animals euthanized with Tanax contain residual sodium pentobarbital, which is toxic to wildlife.

Therefore, proper carcass disposal is crucial to prevent secondary poisoning of scavenging

animals.[6][7]

Acceptable Disposal Methods (in accordance with local and state regulations):

Incineration: This is often the preferred method for destroying the drug residue in the

carcass.[7]

Deep Burial: Burial must be deep enough to prevent scavenging.[6][7]

Licensed Commercial Waste Disposal: Your institution may have a contract with a service for

the disposal of animal carcasses.[8]

Always consult your institution's Institutional Animal Care and Use Committee (IACUC) and

EHS for specific guidance on carcass disposal.[8]
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Quantitative Data Summary
Parameter Guideline Reference

Working Solution Disposal

(MS-222 only)

May be pourable down a

sanitary drain with copious

water (check local regulations)

[1],[5]

Stock Solution/Powder

Disposal (MS-222)

Hazardous chemical waste via

EHS
[4]

Tanax (with Sodium

Pentobarbital) Disposal

Must be disposed of as a DEA

Schedule III controlled

substance via EHS

[6],[7]

Animal Carcass Withholding

Period (MS-222)

Minimum 21 days before

release to the wild (if

applicable)

[8]

Experimental Workflow for Tanax Disposal
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Tanax Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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